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Compound of Interest

Compound Name: Cryosim-3

Cat. No.: B606820 Get Quote

Essential Safety and Handling Guide for Cryosim-3
This document provides crucial safety, operational, and disposal protocols for the handling of

Cryosim-3, a water-soluble TRPM8 receptor agonist. It is intended for researchers, scientists,

and drug development professionals. Adherence to these guidelines is essential for ensuring

laboratory safety and procedural accuracy.

Important Clarification: Despite its name, Cryosim-3 is not a cryogenic substance. It is a water-

soluble chemical compound and does not require specialized cryogenic handling procedures or

personal protective equipment.

Summary of Cryosim-3 Properties
Cryosim-3 (1-diisopropylphosphorylnonane) is a selective and potent TRPM8 receptor agonist.

[1][2] It is being investigated for its potential to relieve dry eye discomfort by inducing a cooling

sensation and increasing tear secretion.[1][2][3]
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Property Value Source

Chemical Name
1-

diisopropylphosphorylnonane
[1][2]

Common Name Cryosim-3 (C3) [1][2]

Function TRPM8 Receptor Agonist [1][3]

Solubility Water-soluble [1][3]

Primary Application
Ocular surface cooling and

tear secretion stimulation
[1][2][4]

Reported Concentration
2 mg/mL in aqueous solution

for topical application
[1][2]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling Cryosim-3 powder or solutions to prevent

accidental exposure.

PPE Component Specification Rationale

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from splashes of

Cryosim-3 solutions.[5][6][7]

Hand Protection Nitrile or neoprene gloves.
Prevents direct skin contact

with the compound.

Body Protection A standard laboratory coat.
Protects skin and clothing from

spills.[5][6]

Operational Plan: Safe Handling and Preparation of
Solutions
This section provides a step-by-step guide for the safe handling of Cryosim-3, from receiving

the compound to the preparation of a stock solution.
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Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials. Keep the container tightly sealed.

Preparation of a Stock Solution (e.g., 2 mg/mL)
Ventilation: All weighing and solution preparation should be performed in a well-ventilated

area, such as a chemical fume hood.

Weighing:

Don the required PPE (lab coat, gloves, safety glasses).

Tare a clean, appropriate weighing vessel on an analytical balance.

Carefully weigh the desired amount of Cryosim-3 powder.

Dissolving:

Transfer the weighed Cryosim-3 powder to a suitable sterile container (e.g., a volumetric

flask).

Add a portion of the desired solvent (e.g., sterile water or a specific buffer) to the

container.

Gently swirl or vortex the solution until the Cryosim-3 is completely dissolved.

Add the remaining solvent to reach the final desired volume and mix thoroughly.

Labeling: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.
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Preparation

Storage & Use
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Experimental Workflow

Plate TRPM8-expressing cells

Load cells with calcium dye

Prepare Cryosim-3 dilutions

Measure calcium flux

Analyze dose-response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b606820?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5485613/
https://www.researchgate.net/publication/318128300_A_novel_TRPM8_agonist_relieves_dry_eye_discomfort
https://www.protheragen.com/pdf-down/a-novel-trpm8-agonist-for-the-treatment-of-dry-eye-disease/
https://www.researchgate.net/figure/Chemical-structure-of-cryosim-3-A-and-the-method-of-topical-application-of-the-gauze_fig1_348408045
https://ehs.lbl.gov/service/chemical-lab-safety/cryogenic-liquid-safety/ppe-selection-guide-cryogens/
https://ehs.cornell.edu/book/export/html/1460
https://www.gassafeconsultants.co.uk/news/cryogenic-personal-protective-equipment/
https://www.benchchem.com/product/b606820#personal-protective-equipment-for-handling-cryosim-3
https://www.benchchem.com/product/b606820#personal-protective-equipment-for-handling-cryosim-3
https://www.benchchem.com/product/b606820#personal-protective-equipment-for-handling-cryosim-3
https://www.benchchem.com/product/b606820#personal-protective-equipment-for-handling-cryosim-3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606820?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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